Cas no 6324-72-7 (2-Amino-6-hydroxy-8-mercaptopurine)

• Product Name: 2-Amino-6-hydroxy-8-mercaptopurine
• CAS No: 6324-72-7
• MF: C₅H₅N₅OS
• MW: 183.191097974777
• MDL: MFCD00075623
• CID: 512793
• PubChem ID: 135423614
• Update Time: 2025-10-22

2-Amino-6-hydroxy-8-mercaptopurine Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,7,8,9-tetrahydro-8-thioxo-
• 2-amino-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
• 2-amino-1,7,8,9-tetrahydro-2-thioxo-6H-purin-6-one
• 2-Amino-1,7,8,9-tetrahydro-8-thioxo-6H-purin-6-one
• 2-AMino-1,7,8,9-tetrahydro-8-thioxo-6H-purin-6-one 8-Mercaptoguanine,8-Thioguanine
• 2-amino-8-thioxo-1,7,8,9-tetrahydro-purin-6-one
• 8-Mercaptoguanine,8-Thioguanine
• 8-thioguanine
• Einecs 228-686-9
• guanine-8-thiol
• 2-Amino-6-hydroxy-8-mercaptopurine
• 8-Mercaptoguanine
• NSC 29188
• BS-51664
• NSC-29188
• 6324-72-7
• NS00035397
• 2-Amino-8-mercapto-1,9-dihydro-purin-6-one
• SR-01000634975-1
• 2-amino-6-oxy-8-thiopurine
• 2-amino-8-sulfanyl-3,7-dihydropurin-6-one
• 6H-Purin-6-one, 2-amino-1,7,8,9-tetrahydro-8-thioxo-
• Z1198147829
• BDBM50108009
• 2-Amino-8-thioxo-3,7,8,9-tetrahydro-6H-purin-6-one
• 28128-40-7
• AKOS027320780
• 2-amino-8-sulfanylidene-7,9-dihydro-1H-purin-6-one
• 2-amino-8-mercapto-1H-purin-6(9H)-one
• AKOS024306764
• 2-amino-8-mercapto-9H-purin-6-ol
• 2-Amino-8-Sulfanyl-1,9-Dihydro-6h-Purin-6-One
• W-203352
• AKOS006229987
• Oprea1_703445
• 2-Amino-6-hydroxy-8-thiopurine
• 2-AMINO-8-SULFANYL-7H-PURIN-6-OL
• EN300-2596716
• Q27458232
• HMS1667K04
• BDBM50181897
• Oxirane,2-[[2,2,2-trifluoro-1-(2,3,5,6-tetrafluorophenyl)-1-(trifluoromethyl)ethoxy]methyl]-
• DTXSID50212631
• NCGC00161968-01
• B55
• MFCD00075623
• 2-amino-8-mercapto-1,9-dihydro-6H-purin-6-one
• 2-Amino-8-mercapto-7H-purin-6-ol
• E78564
• SCHEMBL94822
• CCG-45192
• 2-Amino-8-mercapto-1H-purin-6(7H)-one
• DB-047344
• CHEMBL178006
• NSC29188
• 2-Amino-8-thioxo-8,9-dihydro-1H-purin-6(7H)-one

• MDL： MFCD00075623
• Inchi： 1S/C5H5N5OS/c6-4-8-2-1(3(11)10-4)7-5(12)9-2/h(H5,6,7,8,9,10,11,12)
• InChI Key： JHEKNTQSGTVPAO-UHFFFAOYSA-N
• SMILES： S=C1NC2=C(C(NC(N)=N2)=O)N1

Computed Properties

• Exact Mass: 183.02100
• Monoisotopic Mass: 183.02148097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 2.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >400oC
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 135.44000
• LogP: 0.47220